Cas no 34540-22-2 (Madecassoside)

Madecassoside is a pentacyclic triterpene isolated from Centella asiatica, which has anti-inflammatory, antioxidant and anti-aging effects

Madecassoside structure

Product Name:Madecassoside

CAS No:34540-22-2

Molecular Formula:C₄₈H₇₈O₂₀

Molecular Weight:975.1209

MDL:MFCD03411893

CID:54256

PubChem ID:45356919

Madecassoside Properties

Names and Identifiers

- Madecassoside
- Asiaticoside A
- Madecasoside
- MADECASSOSIDE(AS)
- MADECASSOSIDE(P) PrintBack
- Madecassoside, froM Centella asiatica
- MADESOIDE
- MADESOSIDE
- RederMic
- O-6-Deoxy-alpha-L-mannopyranosyl-(1.4)-O-beta-D-glucopyranosyl-(1.6)-beta-D-glucopyranosyl (2alpha,3beta,4alpha,6beta)-2,3,6,23-tetrahydroxyurs-12-en-28-oate
- Ursane Triterpene, 22
- BDBM23212
- DB15532
- [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-tri
- [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate
- AC-6056
- Q-100419
- s3843
- CCG-270599
- BNMGUJRJUUDLHW-CIZDPPTDSA-N
- ASIATICOSIDE A
- MFCD03411893
- AKOS008901372
- AS-15335
- 34540-22-2
- 2,3,6,23-Tetrahydroxy-12-ursen-28-oic acid; (2α,3β,6β)-form, 28-O-[α-L-Rhamnopyranosyl-(1->4)-β-D-glucopyranosyl-(1->6)-β-D-glucopyranosyl] ester
- O-6-deoxy-alpha-L-mannopyranosyl-(1->4)-O-beta-D-glucopyranosyl-(1->6)-beta-D-glucopyranosyl(2alpha,3beta,4alpha,6beta)-2,3,6,23-tetrahydroxyurs-12-en-28-oate
- Q3842336
- AKOS040748989
- 6-deoxy-alpha-L-mannopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->6)-1-O-((2alpha,3beta,6beta)-2,3,6,23-tetrahydroxy-28-oxours-12-en-28-yl)-beta-D-glucopyranose
- 6-deoxy-alpha-L-mannopyranosyl-(1->4)-beta-D-glucopyranosyl-(1->6)-1-O-[(2alpha,3beta,6beta)-2,3,6,23-tetrahydroxy-28-oxours-12-en-28-yl]-beta-D-glucopyranose
- CHEBI:66651
- MADECASSOSIDE [WHO-DD]
- [(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-t
- CareMe Madecassoside Cica Derma Repair Control Treatment
- UNII-CQ2F5O6YIY
- MADECASSOSIDE (CONSTITUENT OF CENTELLA ASIATICA) [DSC]
- CQ2F5O6YIY
- AKOS037514732
- CHEMBL4787233
- Urs-12-en-28-oic acid, 2,3,6,23-tetrahydroxy-, O-6-deoxy-alpha-L-mannopyranosyl-(1-->4)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl ester, (2alpha,3beta,4alpha,6beta)-
- EINECS 252-076-1
- DTXSID40956057
- MADECASSOSIDE [INCI]
- +Expand
- MDL： MFCD03411893
- InChIKey： BNMGUJRJUUDLHW-HCZMHFOYSA-N
- Inchi： 1S/C48H78O20/c1-19-10-11-48(13-12-46(6)22(28(48)20(19)2)8-9-27-44(4)14-24(52)39(61)45(5,18-50)38(44)23(51)15-47(27,46)7)43(62)68-42-35(59)32(56)30(54)26(66-42)17-63-40-36(60)33(57)37(25(16-49)65-40)67-41-34(58)31(55)29(53)21(3)64-41/h8,19-21,23-42,49-61H,9-18H2,1-7H3/t19-,20+,21+,23-,24-,25-,26-,27-,28+,29+,30-,31-,32+,33-,34-,35-,36-,37-,38-,39+,40-,41+,42+,44-,45+,46-,47-,48+/m1/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[C@@]5([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]6([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O6)O[C@@]6([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O6)O[H])O[H])O[H])O[H])O[H])O5)O[H])O[H])O[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@]2([H])[C@@]2(C([H])([H])[H])C([H])([H])[C@]([H])([C@@]([H])([C@@](C([H])([H])[H])(C([H])([H])O[H])[C@@]21[H])O[H])O[H]

Computed Properties

Exact Mass: 974.50900
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 20
Rotatable Bond Count: 10
Monoisotopic Mass: 974.509
Heavy Atom Count: 68
Complexity: 1860
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 28
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.2
Topological Polar Surface Area: 335
Molecular Weight: 975.1

Experimental Properties

LogP: -2.06200
PSA: 335.44000
Refractive Index: 1.637
Boiling Point: 1043.6℃ at 760 mmHg
Melting Point: No data available
Flash Point: 295.8 °C
Solubility: H2O: soluble1mg/mL, clear, colorless
Color/Form: Powder
Density: 1.4700

Madecassoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I7AE-5mg	[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl] (1S,2R,4aS,6aR,6aS,6bR,8R,8aR,9R,10R,11R,12aR,14bS)-8,10,11-trihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-t	34540-22-2	95%(HPLC)	5mg	$57.00	2024-05-05
A2B Chem LLC	AI48454-5mg	Madecassoside	34540-22-2	95%(HPLC)	5mg	$40.00	2024-04-20
abcr	AB166444-100 mg	Madecassoside; .	34540-22-2		100 mg	€294.50	2023-07-20
ChemScence	CS-5832-10mg	Madecassoside	34540-22-2	99.86%	10mg	$66.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0911-20mg	Madecassoside	34540-22-2	98%	20mg	$48	2023-09-20
DC Chemicals	DCQ-018-20 mg	Madecassoside	34540-22-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511660-20mg	Madecassoside	34540-22-2	97%	20mg	$200	2022-06-08
LKT Labs	M0113-25 mg	Madecassoside	34540-22-2	≥90%	25mg	$124.00	2023-07-10
MedChemExpress	HY-N0568-10mM*1mLinDMSO	Madecassoside	34540-22-2	99.86%	10mM*1mLinDMSO	￥550	2023-07-26
Nature Science Technologies	NST-10-177-5 g		34540-22-2	90% (HPLC)	5g	€ 150	2023-07-10

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CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

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Madecassoside Related Literature

1. Reviews

Analyst, 1948,73, 183-184
2. Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes†

Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
3. The role of hydroxygeraniol and hydroxynerol in the biosynthesis of loganin and indole alkaloids

J. Chem. Soc. D, 1970, 823-825
4. The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†

Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
5. DNA-based routes to semiconducting nanomaterials

Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
6. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
7. One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu Zhang J. Mater. Chem., 2011,21, 10330-10335
8. Broadband graphene-based photoacoustic microscopy with high sensitivity†

Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong Yuan Nanoscale, 2018,10, 8606-8614
9. 18. Organoboron halides. Part VI. Hydroboration of 3,3,3-trifluoropropene

J. Chem. Soc., 1962, 94-97
10. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070

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